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Get Quote

An In-depth Examination of the Structure, Chemical Properties, and Biological Activity of a

Potent Matrix Metalloproteinase Inhibitor

Introduction
AZD-6605 is a potent, reversible, and selective inhibitor of several matrix metalloproteinases

(MMPs), with notable activity against MMP2, MMP9, MMP12, and particularly MMP13

(Collagenase 3).[1][2][3] Developed with the aim of treating osteoarthritis, its mechanism of

action centers on the modulation of extracellular matrix degradation, a key process in the

pathogenesis of various diseases.[2][3] This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological context of AZD-6605, intended for

researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
AZD-6605, systematically named (5S)-5-methyl-5-[[4-[4-(1,1,2,2-

tetrafluoroethoxy)phenoxy]piperidin-1-yl]sulfonylmethyl]imidazolidine-2,4-dione, possesses a

complex molecular architecture centered around a hydantoin core. This hydantoin group serves

as a zinc-binding moiety, a key feature for its inhibitory activity against the zinc-dependent

MMPs.[4] The structure is further characterized by a piperidine ether and a tetrafluoroethoxy-

substituted phenoxy group.
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Table 1: Chemical Identifiers and Properties of AZD-6605

Property Value Source

IUPAC Name

(5S)-5-methyl-5-[[4-[4-(1,1,2,2-

tetrafluoroethoxy)phenoxy]pipe

ridin-1-

yl]sulfonylmethyl]imidazolidine-

2,4-dione

PubChem

Molecular Formula C₁₈H₂₁F₄N₃O₆S PubChem

Molecular Weight 483.4 g/mol PubChem

SMILES

C[C@]1(C(=O)NC(=O)N1)CS(

=O)

(=O)N2CCC(CC2)OC3=CC=C

(C=C3)OC(C(F)F)(F)F

PubChem

InChI Key
SBVAXUGOISPYPX-

QGZVFWFLSA-N
PubChem

CAS Number 893556-15-5 PubChem

Quantitative Biological Data
The inhibitory potency of AZD-6605 has been quantified against a panel of matrix

metalloproteinases. The compound, also referred to as "3m" in its discovery publication,

demonstrates significant potency for MMP13.[2][4]

Table 2: In Vitro Inhibitory Activity of AZD-6605 (IC₅₀)
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Target IC₅₀ (nM)

MMP13 4.2

MMP1 >1000

MMP2 180

MMP9 25

MMP14 >1000

Note: Data extracted from publications referencing the primary discovery paper.

Pharmacokinetic Properties
Pharmacokinetic studies in preclinical animal models have provided insights into the

absorption, distribution, metabolism, and excretion (ADME) profile of AZD-6605.

Table 3: Pharmacokinetic Parameters of AZD-6605 in Rat and Dog

Species Parameter Value

Rat Clearance (CL) Data not available

Volume of Distribution (Vd) Data not available

Half-life (t₁/₂) Data not available

Dog Clearance (CL) Data not available

Volume of Distribution (Vd) Data not available

Half-life (t₁/₂) Data not available

Detailed pharmacokinetic values were not available in the public domain at the time of this

review. General statements indicate optimization for DMPK properties during its development.

[4][5]

Signaling Pathways
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AZD-6605 exerts its biological effects by inhibiting MMPs, which are key regulators of the

extracellular matrix (ECM) and various signaling pathways. In the context of osteoarthritis,

MMP13 is a critical enzyme responsible for the degradation of type II collagen, the primary

structural component of articular cartilage.[6][7] The inhibition of MMP13 by AZD-6605 is

expected to interfere with the pathological cascade of cartilage destruction.

// Nodes Proinflammatory_Stimuli [label="Pro-inflammatory Stimuli\n(e.g., IL-1β, TNF-α)",

fillcolor="#F1F3F4"]; Chondrocyte [label="Chondrocyte", fillcolor="#FFFFFF"];

Signaling_Cascades [label="Intracellular Signaling Cascades\n(e.g., NF-κB, MAPK)",

fillcolor="#F1F3F4"]; MMP13_Gene [label="MMP13 Gene Transcription", fillcolor="#F1F3F4"];

Pro_MMP13 [label="Pro-MMP13", fillcolor="#FFFFFF"]; Active_MMP13 [label="Active

MMP13", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Type_II_Collagen [label="Type II

Collagen\n(in Cartilage Matrix)", fillcolor="#FBBC05", fontcolor="#202124"];

Cartilage_Degradation [label="Cartilage Degradation", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; AZD6605 [label="AZD-6605", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Other_MMPs [label="Other MMPs\n(MMP2, MMP9)",

fillcolor="#F1F3F4"]; ECM_Remodeling [label="ECM Remodeling", fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Proinflammatory_Stimuli -> Chondrocyte [label="activate"]; Chondrocyte ->

Signaling_Cascades [label="transduce signal"]; Signaling_Cascades -> MMP13_Gene

[label="upregulate"]; MMP13_Gene -> Pro_MMP13 [label="leads to"]; Pro_MMP13 ->

Active_MMP13 [label="activated by\nother proteases"]; Active_MMP13 -> Type_II_Collagen

[label="cleaves"]; Type_II_Collagen -> Cartilage_Degradation [label="results in"]; AZD6605 ->

Active_MMP13 [label="inhibits", color="#EA4335", style=dashed]; AZD6605 -> Other_MMPs

[label="inhibits", color="#EA4335", style=dashed]; Other_MMPs -> ECM_Remodeling;

Active_MMP13 -> ECM_Remodeling; }

Caption: Signaling pathway of MMP13 in osteoarthritis and the inhibitory action of AZD-6605.

Experimental Protocols
Synthesis of AZD-6605 (General Outline)
The synthesis of AZD-6605 involves a multi-step process. While the specific details from the

primary literature are proprietary, the general approach can be inferred from related syntheses

of piperidine ether hydantoins.[8][9][10][11]
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Caption: Generalized workflow for the synthesis of AZD-6605.

A plausible synthetic route would involve the preparation of the substituted piperidine ether and

the hydantoin moiety separately, followed by their coupling. The hydantoin is likely formed from

an appropriate α-amino acid precursor using methods such as the Bucherer-Bergs reaction.

[10][11] The final coupling step would then link the two key fragments to yield AZD-6605.

Purification would typically be achieved through chromatographic techniques, and

characterization by methods such as NMR and mass spectrometry.

MMP Inhibition Assay (General Protocol)
The inhibitory activity of AZD-6605 against various MMPs is typically determined using a

fluorogenic substrate-based assay.[12][13][14][15]
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Prepare Assay Plate with Buffer

Add Serially Diluted AZD-6605

Add Recombinant Human MMP Enzyme

Incubate at Room Temperature

Add Fluorogenic MMP Substrate

Measure Fluorescence over Time

Calculate IC50 Value

Click to download full resolution via product page

Caption: General workflow for an MMP inhibition assay.

Reagents and Materials:

Recombinant human MMP enzyme (e.g., MMP13)

Fluorogenic MMP substrate (specific for the MMP being tested)
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Assay buffer (e.g., Tris-based buffer at physiological pH)

AZD-6605 (dissolved in a suitable solvent like DMSO)

96-well black microplate

Fluorescence microplate reader

Procedure:

A dilution series of AZD-6605 is prepared in assay buffer.

The recombinant MMP enzyme is added to the wells containing the inhibitor dilutions and

a control (vehicle only).

The plate is incubated for a defined period to allow for inhibitor-enzyme binding.

The reaction is initiated by the addition of the fluorogenic substrate.

Fluorescence is monitored kinetically over time using a microplate reader with appropriate

excitation and emission wavelengths.

The rate of substrate cleavage is determined from the slope of the fluorescence versus

time plot.

The IC₅₀ value is calculated by plotting the percent inhibition against the logarithm of the

inhibitor concentration and fitting the data to a dose-response curve.

Conclusion
AZD-6605 is a well-characterized and potent inhibitor of several matrix metalloproteinases, with

a particularly high affinity for MMP13. Its chemical structure, featuring a hydantoin zinc-binding

group, underpins its mechanism of action. The available quantitative data on its inhibitory

activity and its development with a focus on favorable pharmacokinetic properties make it a

valuable tool for research into diseases where MMPs play a significant pathological role, such

as osteoarthritis. The experimental protocols outlined provide a foundation for further

investigation and characterization of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. Piperidine synthesis [organic-chemistry.org]

3. Pharmacokinetics, toxicokinetics, distribution, metabolism and excretion of linezolid in
mouse, rat and dog - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Bioorganic & medicinal chemistry letters [vivo.weill.cornell.edu]

5. bpsbioscience.com [bpsbioscience.com]

6. mdpi.com [mdpi.com]

7. biorxiv.org [biorxiv.org]

8. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

9. Hydantoin synthesis [organic-chemistry.org]

10. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity
- PMC [pmc.ncbi.nlm.nih.gov]

11. jsynthchem.com [jsynthchem.com]

12. chondrex.com [chondrex.com]

13. Selective inhibition of matrix metalloproteinase 13 (MMP-13) increases collagen content
of established mouse atheromata - PMC [pmc.ncbi.nlm.nih.gov]

14. bpsbioscience.com [bpsbioscience.com]

15. High throughput screening of potentially selective MMP-13 exosite inhibitors utilizing a
triple-helical FRET substrate - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [AZD-6605: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666228/docs#azd-6605-a-technical-guide-for-
researchers]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1666228?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/423974430/1-s2-0-S0960894X10010103-main-pdf
https://www.organic-chemistry.org/synthesis/heterocycles/piperidines.shtm
https://pubmed.ncbi.nlm.nih.gov/12419019/
https://pubmed.ncbi.nlm.nih.gov/12419019/
https://vivo.weill.cornell.edu/display/journaldffb364dd470b16a0eb04c05ac2c3a32
https://bpsbioscience.com/media/wysiwyg/Proteases/79991.pdf
https://www.mdpi.com/1422-0067/22/4/1742
https://www.biorxiv.org/content/10.1101/2020.01.30.925321.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.organic-chemistry.org/synthesis/heterocycles/hydantoins.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271528/
https://www.jsynthchem.com/article_198481_afc09b7316d40a8a021d670e53b5d789.pdf
https://www.chondrex.com/documents/3089-MMP13-.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3200308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3200308/
https://bpsbioscience.com/fluorogenic-mmp13-assay-kit-79991
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3298815/
https://www.benchchem.com/product/b1666228/docs#azd-6605-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1666228/docs#azd-6605-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1666228/docs#azd-6605-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1666228/docs#azd-6605-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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